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Compound of Interest

3,3-Dimethoxybenzidine
dihydrochloride

Cat. No.: B051592

Compound Name:

Technical Guide: 3,3'-Dimethoxybenzidine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 3,3'-
Dimethoxybenzidine dihydrochloride, a compound frequently utilized in biochemical assays.

Core Chemical Data

3,3'-Dimethoxybenzidine dihydrochloride is the dihydrochloride salt of 3,3'-
dimethoxybenzidine (also known as o-dianisidine). The addition of two hydrochloride moieties
increases its solubility in aqueous solutions, a desirable characteristic for a reagent used in
biological buffers. Its key quantitative properties are summarized below.
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Property Value

Molecular Formula C14H18Cl2N202

dihydrogen 3,3'-dimethoxy-[1,1'-biphenyl]-4,4'-

IUPAC Name

diamine dichloride[1]
Molecular Weight 317.21 g/mol
CAS Number 20325-40-0

Application in Experimental Protocols: ELISA

3,3'-Dimethoxybenzidine dihydrochloride is a chromogenic substrate for the enzyme
horseradish peroxidase (HRP). This property is extensively leveraged in Enzyme-Linked
Immunosorbent Assays (ELISA) for the detection and quantification of antigens or antibodies.
In the presence of HRP and a peroxide, it is oxidized to produce a colored product, allowing for
colorimetric measurement.

While modern assays often use derivatives like 3,3',5,5'-Tetramethylbenzidine (TMB) due to
enhanced sensitivity and safety, the underlying principle of the experimental workflow remains
identical. The following diagram illustrates a typical indirect ELISA workflow where an HRP-
conjugated secondary antibody is used, and a substrate like 3,3'-Dimethoxybenzidine
dihydrochloride would be introduced for signal generation.
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Caption: Indirect ELISA experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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